Orotic Acid-13C5 Monohydrate

Specification

• Molecular Formula: ¹³C₅H₅N₂O₅
• Molecular Weight: 178.07

Introduction

Applications in Metabolic Research

Metabolic Flux Analysis

Orotic Acid-13C5 Monohydrate serves as a valuable tool in metabolic flux analysis, enabling researchers to track the movement of carbon atoms through metabolic pathways with precision. By incorporating carbon-13 labels, scientists can monitor the transformation of orotic acid through various biochemical reactions, providing insights into cellular metabolism under different physiological conditions.

One significant application is in the study of pyrimidine metabolism, where Orotic Acid-13C5 Monohydrate can help elucidate the rates and regulation of nucleotide synthesis pathways. The compound's isotopic enrichment allows for high-precision measurements using mass spectrometry techniques, facilitating detailed mapping of metabolic networks.

Clinical Diagnostics and Metabolic Disorders

The quantification of orotic acid levels holds clinical significance in diagnosing various metabolic disorders. Orotic aciduria, characterized by elevated urinary excretion of orotic acid, serves as a marker for specific enzyme deficiencies in pyrimidine metabolism or the urea cycle.

A comprehensive validation study on analytical methods for orotic acid quantification demonstrated the following parameters for clinical analysis:

Parameter	Orotic Acid Value
Mean Value of Calculated Concentration (Level 1)	0.73 µmol
Mean Value of Calculated Concentration (Level 2)	1.81 µmol
Mean Value of Calculated Concentration (Level 3)	12.35 µmol
Limit of Detection (LOD)	0.68
Limit of Quantification (LOQ)	1.49
Recovery Percentage	96.14%
Determination coefficient of Calibration Curve (R²)	0.999

These validation parameters underscore the reliability of analytical methods used to quantify orotic acid in clinical samples, which may employ Orotic Acid-13C5 Monohydrate as an internal standard for accurate measurements.

Nucleotide Metabolism Studies

Orotic Acid-13C5 Monohydrate plays a crucial role in investigating nucleotide metabolism, particularly in the context of pyrimidine synthesis. The compound allows researchers to trace the incorporation of orotic acid into nucleotides, providing insights into both normal physiological processes and pathological conditions associated with nucleotide imbalances.

Research has demonstrated that orotic acid synthesis is abnormally elevated in conditions such as hereditary deficiencies of urea-cycle enzymes or uridine monophosphate synthase. By using the labeled variant, researchers can quantitatively assess these metabolic alterations with greater precision.

Analytical Applications

Mass Spectrometry

Orotic Acid-13C5 Monohydrate serves as an excellent internal standard for mass spectrometric analysis due to its isotopic labeling. The presence of five carbon-13 atoms creates a mass shift that allows for clear differentiation between the labeled standard and the endogenous compound in biological samples.

In ion-exclusion chromatography studies, researchers have successfully quantified orotic acid in complex biological matrices, such as fermentation broths. The reported method achieved linear calibration curves with correlation coefficients exceeding 0.999 and average recoveries in the range of 97.6% to 103.1%. The relative standard deviation ranged from 0.037% to 0.38%, demonstrating the high precision achievable with appropriate analytical techniques.

Nuclear Magnetic Resonance (NMR) Spectroscopy

The carbon-13 enrichment in Orotic Acid-13C5 Monohydrate provides enhanced signal intensity in 13C NMR spectroscopy, making it useful for structural analysis and conformational studies. Research has utilized 13C NMR chemical shifts to analyze the conformational stability of orotic acid derivatives, applying linear free energy relationships to understand structural-property relationships.

These spectroscopic applications highlight the versatility of Orotic Acid-13C5 Monohydrate as both a research subject and an analytical tool in biochemical investigations.

Comparison with Related Compounds

Orotic Acid-13C5 Monohydrate belongs to a family of pyrimidine derivatives with structural similarities to several biologically relevant compounds. Understanding these relationships helps contextualize its research applications.

Compound	Structure Type	Relationship to Orotic Acid-13C5 Monohydrate
Orotic Acid (unlabeled)	Pyrimidinecarboxylic acid	Parent compound without isotopic labeling
Orotic Acid-13C,15N2 Monohydrate	Labeled pyrimidinecarboxylic acid	Alternative labeled variant with both carbon and nitrogen isotopes
Uracil	Pyrimidine	Base component of RNA; lacks carboxylic group present in orotic acid
Lithium Orotate Monohydrate	Pyrimidinecarboxylic acid salt	Metal salt form used in therapeutic applications

The labeled variants, including Orotic Acid-13C5 Monohydrate, maintain the biological activity of the parent compound while providing the additional benefit of isotopic traceability for research purposes.